Cas no 1502030-39-8 (3-hydroxy-4-methoxy-2,2-dimethylbutanoic acid)

• Product Name: 3-hydroxy-4-methoxy-2,2-dimethylbutanoic acid
• CAS No: 1502030-39-8
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 6171711
• PubChem ID: 83682240
• Update Time: 2025-06-29

3-hydroxy-4-methoxy-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-methoxy-2,2-dimethylbutanoic acid
• 1502030-39-8
• EN300-1296926

• Inchi： 1S/C7H14O4/c1-7(2,6(9)10)5(8)4-11-3/h5,8H,4H2,1-3H3,(H,9,10)
• InChI Key： ZRVVSFSGPIYGAK-UHFFFAOYSA-N
• SMILES： OC(COC)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 162.08920892g/mol
• Monoisotopic Mass: 162.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-hydroxy-4-methoxy-2,2-dimethylbutanoic acid

Comprehensive Overview of 3-hydroxy-4-methoxy-2,2-dimethylbutanoic acid (CAS No. 1502030-39-8): Properties, Applications, and Industry Insights

3-hydroxy-4-methoxy-2,2-dimethylbutanoic acid (CAS No. 1502030-39-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This hydroxy-methoxy acid derivative combines a carboxyl group with methoxy and hydroxy substituents on a branched carbon chain, making it a versatile intermediate for synthetic applications. The compound's chiral center at the 3-position and its sterically hindered structure contribute to its growing relevance in asymmetric synthesis and drug development.

Recent studies highlight the compound's potential as a building block for bioactive molecules, particularly in designing enzyme inhibitors and metabolic modulators. Its polar functional groups enhance water solubility compared to purely hydrophobic analogs, addressing a key challenge in drug formulation. Industry reports indicate rising demand for multifunctional carboxylic acids like this compound, driven by trends in green chemistry and sustainable pharmaceutical manufacturing. Researchers are particularly interested in its hydrogen-bonding capacity and conformational rigidity, properties that influence molecular recognition processes.

The synthesis of 3-hydroxy-4-methoxy-2,2-dimethylbutanoic acid typically involves stereoselective oxidation of corresponding precursors or enzymatic resolution of racemic mixtures. Advanced purification techniques such as preparative HPLC or crystallization ensure high purity (>98%) for research applications. Analytical characterization employs NMR spectroscopy (particularly ¹³C and ¹H), mass spectrometry, and IR spectroscopy to confirm structure and purity. The compound's thermal stability (decomposition point >150°C) and pH-dependent solubility profile make it suitable for various reaction conditions.

In pharmaceutical contexts, this compound serves as a precursor for chiral auxiliaries and prodrug moieties. Its structural similarity to natural metabolites positions it as a valuable scaffold for medicinal chemistry explorations. Recent patent literature reveals applications in developing anti-inflammatory agents and neuroprotective compounds, where the methoxy-hydroxy substitution pattern appears crucial for biological activity. The cosmetic industry also shows interest in derivatives for skin-conditioning formulations, leveraging the compound's moisture-binding capacity.

From a commercial perspective, 1502030-39-8 remains a low-volume specialty chemical with pricing reflecting its high-purity synthesis requirements. Suppliers typically offer it in gram to kilogram quantities for research purposes. Storage recommendations emphasize protection from light sensitivity and humidity control, with optimal stability achieved at -20°C under inert atmosphere. Regulatory status varies by region, but current classifications generally regard it as a non-hazardous laboratory chemical when handled with standard precautions.

Emerging research directions explore the compound's potential in biocatalysis and organocatalysis, where its hydrogen-bond donor/acceptor sites may facilitate novel reaction pathways. Computational chemistry studies model its conformational preferences to predict reactivity patterns. The scientific community continues investigating its structure-activity relationships, particularly how the 2,2-dimethyl substitution influences molecular interactions compared to linear analogs.

Environmental and safety assessments indicate low ecotoxicity for 3-hydroxy-4-methoxy-2,2-dimethylbutanoic acid, with biodegradation studies showing moderate persistence in aqueous systems. Industrial scale-up considerations focus on atom-economic synthesis routes and waste minimization strategies, aligning with green chemistry principles. Analytical method development continues to refine impurity profiling techniques to meet stringent quality standards for pharmaceutical applications.

The compound's stereochemical complexity makes it particularly valuable for asymmetric synthesis studies, where researchers examine its utility in constructing chiral centers for complex molecules. Recent publications demonstrate innovative uses in peptide mimetics and macrocycle formation, expanding its potential beyond small molecule applications. As synthetic methodologies advance, the demand for specialized intermediates like 1502030-39-8 will likely grow, particularly in targeted drug discovery programs.